57-37-4

Benactyzine hydrochloride

In Stock

• CAS RN:
• 57-37-4

• Formula:
• C₂₀H₂₆ClNO₃

• InChI:
• InChI=1S/C20H25NO3.ClH/c1-3-21(4-2)15-16-24-19(22)20(23,17-11-7-5-8-12-17)18-13-9-6-10-14-18;/h5-14,23H,3-4,15-16H2,1-2H3;1H

• InChIKey:
• ZCEHOOLYWQBGQO-UHFFFAOYSA-N

• A centrally acting muscarinic antagonist. Benactyzine has been used in the treatment of depression and is used in research to investigate the role of cholinergic systems on behavior.

5-Norbornen-2-yl acetate

In Stock

• CAS RN:
• 5257-37-4

• Formula:
• C9H12O2

• InChI:
• InChI=1S/C9H12O2/c1-6(10)11-9-5-7-2-3-8(9)4-7/h2-3,7-9H,4-5H2,1H3

• InChIKey:
• DRWRVXAXXGJZIO-UHFFFAOYSA-N

• 5-Norbornen-2-yl acetate is a useful research compound. Its molecular formula is C9H12O2 and its molecular weight is 152.19 g/mol. The purity is usually 95%.

2-Furylmercury chloride

• CAS RN:
• 5857-37-4

• Formula:
• C4H3ClHgO

• InChI:
• InChI=1S/C4H3O.ClH.Hg/c1-2-4-5-3-1;;/h1-3H;1H;/q;;+1/p-1

• InChIKey:
• PJIDVHUAUADUJP-UHFFFAOYSA-M

• 2-Furylmercury chloride is a member of furans.

Ethyl 7-bromohept-5-ynoate

• CAS RN:
• 63857-37-4

• Formula:
• C9H13BrO2

• InChI:
• InChI=1S/C9H13BrO2/c1-2-12-9(11)7-5-3-4-6-8-10/h2-3,5,7-8H2,1H3

• InChIKey:
• GRLAEBXSCABFRI-UHFFFAOYSA-N

• Ethyl 7-bromohept-5-ynoate is a useful research compound. Its molecular formula is C9H13BrO2 and its molecular weight is 233.10 g/mol. The purity is usually 95%.

3-(2,3-Dihydro-1-benzofuran-4-yl)prop-2-enoic acid

Usually In Stock

• CAS RN:
• 209257-37-4

• Formula:
• C11H10O3

• InChI:
• InChI=1S/C11H10O3/c12-11(13)5-4-8-2-1-3-10-9(8)6-7-14-10/h1-5H,6-7H2,(H,12,13)

• InChIKey:
• FHTSAGOARGRHBB-UHFFFAOYSA-N

• 3-(2,3-Dihydro-1-benzofuran-4-yl)prop-2-enoic acid is a useful research compound. Its molecular formula is C11H10O3 and its molecular weight is 190.19 g/mol. The purity is usually 95%.

2-{[4-amino-5-(pyridin-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3,4-dichlorophenyl)acetamide

In Stock

• CAS RN:
• 678557-37-4

• Formula:
• C15H12Cl2N6OS

• InChI:
• InChI=1S/C15H12Cl2N6OS/c16-10-5-4-9(7-11(10)17)20-13(24)8-25-15-22-21-14(23(15)18)12-3-1-2-6-19-12/h1-7H,8,18H2,(H,20,24)

• InChIKey:
• LANORVGLYZINAL-UHFFFAOYSA-N

• 2-{[4-amino-5-(pyridin-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3,4-dichlorophenyl)acetamide is a useful research compound. Its molecular formula is C15H12Cl2N6OS and its molecular weight is 395.26. The purity is usually 95%.

2-(2-((4-bromobenzyl)thio)thiazol-4-yl)-N-(thiazol-2-yl)acetamide

In Stock

• CAS RN:
• 953957-37-4

• Formula:
• C15H12BrN3OS3

• InChI:
• InChI=1S/C15H12BrN3OS3/c16-11-3-1-10(2-4-11)8-22-15-18-12(9-23-15)7-13(20)19-14-17-5-6-21-14/h1-6,9H,7-8H2,(H,17,19,20)

• InChIKey:
• CUGOKFLEUGKFQQ-UHFFFAOYSA-N

• 2-(2-((4-bromobenzyl)thio)thiazol-4-yl)-N-(thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C15H12BrN3OS3 and its molecular weight is 426.37. The purity is usually 95%.

5-Bromo-1H-pyrazole-3-carbaldehyde

In Stock

• CAS RN:
• 518357-37-4

• Formula:
• C4H3BrN2O

• InChI:
• InChI=1S/C4H3BrN2O/c5-4-1-3(2-8)6-7-4/h1-2H,(H,6,7)

• InChIKey:
• ZUICLPHALGEKIW-UHFFFAOYSA-N

• 5-Bromo-1H-pyrazole-3-carbaldehyde is a useful research compound. Its molecular formula is C4H3BrN2O and its molecular weight is 174.98 g/mol. The purity is usually 95%.

N-(2,2-dimethoxyethyl)-N'-(4-methoxyphenyl)oxamide

In Stock

• CAS RN:
• 898357-37-4

• Formula:
• C13H18N2O5

• InChI:
• InChI=1S/C13H18N2O5/c1-18-10-6-4-9(5-7-10)15-13(17)12(16)14-8-11(19-2)20-3/h4-7,11H,8H2,1-3H3,(H,14,16)(H,15,17)

• InChIKey:
• LLIZFDCRSOBVLI-UHFFFAOYSA-N

• N-(2,2-dimethoxyethyl)-N'-(4-methoxyphenyl)oxamide is a useful research compound. Its molecular formula is C13H18N2O5 and its molecular weight is 282.296. The purity is usually 95%.

4-[8-(1,4-Dioxa-8-azaspiro[4.5]decyl)methyl]benzophenone

In Stock

• CAS RN:
• 898757-37-4

• Formula:
• C21H23NO3

• InChI:
• InChI=1S/C21H23NO3/c23-20(18-4-2-1-3-5-18)19-8-6-17(7-9-19)16-22-12-10-21(11-13-22)24-14-15-25-21/h1-9H,10-16H2

• InChIKey:
• TWTIXYSEEBALDS-UHFFFAOYSA-N

• 4-[8-(1,4-Dioxa-8-azaspiro[4.5]decyl)methyl]benzophenone is a useful research compound. Its molecular formula is C21H23NO3 and its molecular weight is 337.4 g/mol. The purity is usually 95%.

2-(2-Naphthyloxy)ethyl methacrylate

Usually In Stock

• CAS RN:
• 123657-37-4

• Formula:
• C16H16O3

• InChI:
• InChI=1S/C16H16O3/c1-12(2)16(17)19-10-9-18-15-8-7-13-5-3-4-6-14(13)11-15/h3-8,11H,1,9-10H2,2H3

• InChIKey:
• WKKBMNXGIHNKTN-UHFFFAOYSA-N

• 2-(2-Naphthyloxy)ethyl methacrylate, also known as 2-(2-Naphthyloxy)ethyl methacrylate, is a useful research compound. Its molecular formula is C16H16O3 and its molecular weight is 256.301. The purity is usually 95%.

N-[[5-(Trifluoromethyl)-1,3-oxazol-4-yl]methyl]prop-2-enamide

Usually In Stock

• CAS RN:
• 2361657-37-4

• Formula:
• C8H7F3N2O2

• InChI:
• InChI=1S/C8H7F3N2O2/c1-2-6(14)12-3-5-7(8(9,10)11)15-4-13-5/h2,4H,1,3H2,(H,12,14)

• InChIKey:
• JAALWKJYMKXTFV-UHFFFAOYSA-N

• N-[[5-(Trifluoromethyl)-1,3-oxazol-4-yl]methyl]prop-2-enamide is a useful research compound. Its molecular formula is C8H7F3N2O2 and its molecular weight is 220.151. The purity is usually 95%.

3-(Cyclopropylmethoxy)oxan-4-ol

In Stock

• CAS RN:
• 1247557-37-4

• Formula:
• C9H16O3

• InChI:
• InChI=1S/C9H16O3/c10-8-3-4-11-6-9(8)12-5-7-1-2-7/h7-10H,1-6H2

• InChIKey:
• FDKNTQLNQXQWKA-UHFFFAOYSA-N

• 3-(Cyclopropylmethoxy)oxan-4-ol is a useful research compound. Its molecular formula is C9H16O3 and its molecular weight is 172.22 g/mol. The purity is usually 95%.

Tert-butyl N-[(1R,2R)-2-hydroxycycloheptyl]carbamate

• CAS RN:
• 2219370-84-8; 2227257-37-4

• Formula:
• C12H23NO3

• InChI:
• InChI=1S/C12H23NO3/c1-12(2,3)16-11(15)13-9-7-5-4-6-8-10(9)14/h9-10,14H,4-8H2,1-3H3,(H,13,15)/t9-,10-/m1/s1

• InChIKey:
• FXVLUNMZSAJYNE-NXEZZACHSA-N

• Tert-butyl N-[(1R,2R)-2-hydroxycycloheptyl]carbamate is a useful research compound. Its molecular formula is C12H23NO3 and its molecular weight is 229.32. The purity is usually 95%.